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Compound of Interest

Compound Name: VH 032 amide-alkylC6-acid

Cat. No.: B15601715

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of VH
032 amide-alkylC6-acid, a functionalized von Hippel-Lindau (VHL) protein ligand used in
Proteolysis Targeting Chimera (PROTAC) research. Adherence to these procedures is critical
for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

While VH 032 amide-alkylC6-acid is not classified as a hazardous substance according to EC
Directives 67/548/EEC, 1999/45/EC, or 1272/2008, its chemical, physical, and toxicological
properties have not been fully investigated[1]. Therefore, it is imperative to handle this
compound with care, employing standard laboratory safety protocols.

Key Safety Measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves (compliant with BS EN 374:2003), and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a laboratory
fume hood, to avoid the formation and inhalation of dust and aerosols[1].

e Avoid Contact: Prevent direct contact with skin and eyes. In case of accidental contact,
follow the first aid measures outlined in the Safety Data Sheet (SDS)[1].
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« Ignition Sources: Keep the compound away from sources of ignition[1].

Quantitative Data Summary

Property Value Reference
8-(((S)- 1- ((2S,4R)- 4-
Hydroxy- 2- ((4- (4-
methylthiazol- 5-
IUPAC Name yl)benzyl)carbamoyl)pyrrolidin-  [1]
1- yl)- 3,3- dimethyl- 1-
oxobutan- 2- yl)amino)- 8-
oxooctanoic acid
Synonyms (S,R,S)-AHPC-C6-COOH [1]
Molecular Formula C30H42N406S [1]
Molecular Weight 586.75 g/mol [1]
CAS Number 2172819-75-7 [1]

Hazard Classification

Does not meet classification
criteria of EC Directives
67/548/EEC, 1999/45/EC or
1272/2008

[1]

Storage

Store at -20°C

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of VH 032 amide-

alkylC6-acid. This process is designed to minimize environmental impact and ensure the

safety of laboratory personnel.

Step 1: Waste ldentification and Segregation

o Characterize the Waste: Determine if the waste is pure VH 032 amide-alkylC6-acid, a

solution, or mixed with other chemicals.
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e Segregate Waste Streams: Do not mix VH 032 amide-alkylC6-acid waste with other
chemical waste streams unless compatibility has been confirmed. Incompatible chemicals
should be stored and disposed of separately to prevent dangerous reactions.

Step 2: Containerization and Labeling

o Select Appropriate Containers: Use sturdy, leak-proof, and chemically compatible containers
for waste collection.

o Label Containers Clearly: All waste containers must be clearly labeled with the following
information:

[e]

The words "Waste" or "Hazardous Waste" (as a precautionary measure).

o

The full chemical name: "VH 032 amide-alkylC6-acid".

[¢]

The concentration and quantity of the waste.

The date of accumulation.

[¢]

[e]

The name of the principal investigator and the laboratory location.
Step 3: Waste Accumulation and Storage

e Secure Storage: Store waste containers in a designated, well-ventilated, and secure area
away from general laboratory traffic.

e Secondary Containment: It is best practice to use secondary containment for liquid waste to
prevent spills.

o Keep Containers Closed: Waste containers should be kept tightly sealed except when
adding waste.

Step 4: Disposal Path Determination

o Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) office for specific disposal protocols. Local, state, and federal
regulations must be followed.
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o Small, Uncontaminated Quantities (Solid): For very small quantities of the pure, solid
compound, consult with your EHS office. While not classified as hazardous, landfill disposal
in a sealed container may be permissible, but this must be confirmed.

e Solutions and Contaminated Materials:

o Agueous Solutions: Do not dispose of aqueous solutions of VH 032 amide-alkylC6-acid
down the drain without explicit approval from your EHS office.

o Organic Solvent Solutions: Solutions in organic solvents must be treated as chemical
waste and disposed of through your institution's hazardous waste program.

o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with
VH 032 amide-alkylC6-acid should be collected in a designated, labeled waste container.

Step 5: Arranging for Waste Pickup

e Contact EHS: Follow your institution's established procedures to request a waste pickup
from the EHS office.

e Provide Documentation: Have all necessary documentation, including the waste label
information, ready for the waste disposal personnel.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of VH 032
amide-alkylC6-acid.

Ideniy Waste Type
(Soid, Soluton, Contaminated Material)
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Click to download full resolution via product page
Caption: Disposal decision workflow for VH 032 amide-alkylC6-acid.

By adhering to these procedures, you contribute to a safer research environment and ensure
the responsible management of chemical waste. Always prioritize safety and consult your
institution's EHS department for guidance on specific disposal inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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